Cas no 1114850-44-0 (2-benzoyl-4-(3,5-dichlorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-benzoyl-4-(3,5-dichlorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114850-44-0
• MF: C₂₁H₁₃Cl₂NO₃S
• MW: 430.303822278976
• CID: 5342304
• Update Time: 2025-05-21

2-benzoyl-4-(3,5-dichlorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(3,5-dichlorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](phenyl)methanone
• 2-benzoyl-4-(3,5-dichlorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• (4-(3,5-dichlorophenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(phenyl)methanone
• [4-(3,5-dichlorophenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-phenylmethanone

• Inchi： 1S/C21H13Cl2NO3S/c22-15-10-16(23)12-17(11-15)24-13-20(21(25)14-6-2-1-3-7-14)28(26,27)19-9-5-4-8-18(19)24/h1-13H
• InChI Key： MAGGSCJJFXJWSB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C=C(C(C2C=CC=CC=2)=O)S(C2C=CC=CC1=2)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 716
• XLogP3: 5.4
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-benzoyl-4-(3,5-dichlorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

2-Benzoyl-4-(3,5-Dichlorophenyl)-4H-1λ6,4-Benzothiazine-1,1-Dione: A Comprehensive Overview

The compound with CAS No. 1114850-44-0, commonly referred to as 2-benzoyl-4-(3,5-dichlorophenyl)-4H-1λ6,4-benzothiazine-1,1-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiazine derivatives, which are known for their diverse biological activities and structural versatility. The molecule's unique structure incorporates a benzoyl group and a 3,5-dichlorophenyl substituent, which contribute to its distinctive chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels, making this compound more accessible for further studies. The synthesis process involves the strategic introduction of functional groups to ensure the stability and reactivity of the final product. This has been particularly important for applications in drug discovery and material science.

The benzothiazine core of this compound plays a pivotal role in its pharmacological activity. Studies have shown that this structure exhibits potent antimicrobial properties, making it a promising candidate for the development of new antibiotics. Additionally, the presence of the 3,5-dichlorophenyl group enhances the molecule's ability to interact with biological targets, such as enzymes and receptors, thereby increasing its bioavailability and efficacy.

Recent research has also explored the potential of this compound in the field of photovoltaics. The unique electronic properties of the benzothiazine framework allow for efficient charge transport and light absorption, which are critical for solar cell applications. Scientists have reported significant improvements in power conversion efficiency when incorporating this compound into organic photovoltaic devices. These findings highlight its potential as a key component in next-generation energy technologies.

In terms of therapeutic applications, 2-benzoyl-4-(3,5-dichlorophenyl)-4H-1λ6,4-benzothiazine-1,1-dione has shown promise in targeting chronic inflammatory conditions. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in cellular models. This suggests that it could serve as a novel therapeutic agent for diseases such as arthritis and neurodegenerative disorders.

The structural flexibility of this compound also makes it an attractive candidate for drug delivery systems. Researchers have investigated its use as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This approach has shown particular promise in cancer therapy, where targeted drug delivery is crucial for minimizing side effects and improving treatment outcomes.

Looking ahead, ongoing studies aim to further elucidate the mechanistic insights behind the compound's biological activities. Advanced computational techniques, such as molecular docking and dynamics simulations, are being employed to understand how this molecule interacts with its targets at the atomic level. These efforts are expected to pave the way for rational drug design and optimization.

In conclusion, 2-benzoyl-4-(3,5-dichlorophenyl)-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1114850-44-0) represents a multifaceted compound with significant potential across various scientific domains. Its unique structure and versatile properties make it an invaluable tool for advancing both medical treatments and sustainable energy solutions. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in shaping future innovations in chemistry and beyond.